Cas no 1384264-75-8 (3-(4-Bromophenyl)azetidin-3-amine dihydrochloride)

• Product Name: 3-(4-Bromophenyl)azetidin-3-amine dihydrochloride
• CAS No: 1384264-75-8
• MF: C₉H₁₃BrCl₂N₂
• MW: 300.022919416428
• MDL: MFCD22573714
• CID: 4727203
• PubChem ID: 71742111
• Update Time: 2025-10-25

3-(4-Bromophenyl)azetidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromophenyl)azetidin-3-amine dihydrochloride
• 3-(4-BROMOPHENYL)AZETIDIN-3-AMINE 2HCL
• AX8266800
• AKOS027329865
• 3-Azetidinamine, 3-(4-bromophenyl)-, hydrochloride (1:2)
• 3-(4-Bromophenyl)azetidin-3-aminedihydrochloride
• 1384264-75-8
• MFCD22573714
• 3-(4-bromophenyl)azetidin-3-amine;dihydrochloride
• AS-37530
• CS-0112601
• SY245269
• SB51762

• MDL： MFCD22573714
• Inchi： 1S/C9H11BrN2.2ClH/c10-8-3-1-7(2-4-8)9(11)5-12-6-9;;/h1-4,12H,5-6,11H2;2*1H
• InChI Key： KRKOCZLAJJLVEZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(CNC1)N.Cl.Cl

Computed Properties

• Exact Mass: 297.96392g/mol
• Monoisotopic Mass: 297.96392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38

3-(4-Bromophenyl)azetidin-3-amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(4-Bromophenyl)azetidin-3-amine dihydrochloride

3-(4-Bromophenyl)azetidin-3-amine dihydrochloride: A Comprehensive Overview

The compound 3-(4-Bromophenyl)azetidin-3-amine dihydrochloride, with CAS No 1384264-75-8, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of an azetidine ring, a four-membered cyclic amine, which is substituted at the 3-position with a 4-bromophenyl group, and the hydrochloride salt form adds to its stability and solubility properties.

Recent studies have highlighted the importance of azetidine derivatives in medicinal chemistry, particularly for their role as building blocks in the synthesis of bioactive compounds. The presence of the bromine atom in the 4-position of the phenyl ring introduces electronic effects that can influence the compound's reactivity and selectivity in various chemical reactions. This makes 3-(4-Bromophenyl)azetidin-3-amine dihydrochloride a valuable intermediate in the synthesis of more complex molecules with potential therapeutic applications.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and ring-closing reactions. The dihydrochloride salt form is particularly advantageous for isolating and purifying the compound, ensuring high purity for subsequent applications. Researchers have explored its use in peptide synthesis, where its amine functionality can serve as a reactive site for coupling reactions.

The pharmacological properties of 3-(4-Bromophenyl)azetidin-3-amine dihydrochloride are currently under investigation, with preliminary studies suggesting potential activity in modulating cellular signaling pathways. Its ability to interact with key biological targets makes it a promising candidate for further exploration in drug discovery programs.

In conclusion, 3-(4-Bromophenyl)azetidin-3-amine dihydrochloride stands out as a versatile molecule with significant potential in organic synthesis and pharmacology. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop novel therapeutic agents.